Cas no 862470-14-2 (4-amino-N,N,2-trimethylbenzamide)

• Product Name: 4-amino-N,N,2-trimethylbenzamide
• CAS No: 862470-14-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD16117694
• CID: 3354426
• PubChem ID: 53622912
• Update Time: 2025-10-28

4-amino-N,N,2-trimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, 4-AMINO-N,N,2-TRIMETHYL-
• Z877633128
• 4-amino-N,N,2-trimethylbenzamide
• CS-0262844
• EN300-83970
• SCHEMBL2577265
• 862470-14-2
• G41730
• MJB47014
• AKOS011106884
• 4-Amino-2,N,N-trimethyl-benzamide
• DPYZPMBEYWHIDM-UHFFFAOYSA-N
• A1-07782

• MDL： MFCD16117694
• Inchi： 1S/C10H14N2O/c1-7-6-8(11)4-5-9(7)10(13)12(2)3/h4-6H,11H2,1-3H3
• InChI Key： DPYZPMBEYWHIDM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1C)N)N(C)C

Computed Properties

• Exact Mass: 178.110613074Da
• Monoisotopic Mass: 178.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-amino-N,N,2-trimethylbenzamide

4-Amino-N,N,2-Trimethylbenzamide (CAS No: 862470-14-2)

4-Amino-N,N,2-trimethylbenzamide (CAS No: 862470-14-2) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug delivery systems, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the performance of polymeric materials through tailored functionalization.

The molecular structure of 4-amino-N,N,2-trimethylbenzamide consists of a benzene ring substituted with an amino group at the para position and two methyl groups attached to the nitrogen atom in the amide functional group. This configuration imparts unique electronic and steric properties to the molecule, making it suitable for various chemical modifications. Researchers have explored its ability to act as a building block for constructing more complex molecules, such as dendrimers and hyperbranched polymers, which are valuable in nanotechnology applications.

One of the most promising applications of 4-amino-N,N,2-trimethylbenzamide lies in its use as a precursor for synthesizing advanced materials with tailored properties. For instance, recent studies have demonstrated its effectiveness in enhancing the mechanical strength and thermal stability of polyurethanes. By incorporating this compound into polymer matrices, scientists have achieved significant improvements in material durability under harsh environmental conditions.

In addition to its role in polymer science, 4-amino-N,N,2-trimethylbenzamide has shown potential in drug delivery systems. Its ability to form stable complexes with various drugs has been exploited to develop targeted drug delivery vehicles. These systems offer improved bioavailability and reduced side effects compared to conventional drug delivery methods.

The synthesis of 4-amino-N,N,2-trimethylbenzamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for large-scale applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-amino-N,N,2-trimethylbenzamide. By employing density functional theory (DFT) calculations, scientists have identified key factors influencing its interaction with other molecules. These findings have paved the way for novel applications in catalysis and material design.

In conclusion, 4-amino-N,N,2-trimethylbenzamide (CAS No: 862470-14-2) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional properties make it an essential tool for researchers aiming to develop innovative materials and technologies.